molecular formula C17H25N3O3 B2931753 5,6-Dimethyl-3-{[1-(oxolane-2-carbonyl)piperidin-4-yl]methyl}-3,4-dihydropyrimidin-4-one CAS No. 2201318-46-7

5,6-Dimethyl-3-{[1-(oxolane-2-carbonyl)piperidin-4-yl]methyl}-3,4-dihydropyrimidin-4-one

Cat. No. B2931753
CAS RN: 2201318-46-7
M. Wt: 319.405
InChI Key: NDRVKNOZFGMSQZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “5,6-Dimethyl-3-{[1-(oxolane-2-carbonyl)piperidin-4-yl]methyl}-3,4-dihydropyrimidin-4-one” is a complex organic molecule. It contains a pyrimidinone ring, which is a common structure in many pharmaceuticals . The molecule also includes a piperidine ring and an oxolane ring, both of which are common in medicinal chemistry .


Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the conditions and the presence of other reactants. Piperidine derivatives can undergo a variety of reactions, including those involving the nitrogen in the piperidine ring .

Scientific Research Applications

Synthesis and Biological Activity Investigations A compound structurally related to 5,6-Dimethyl-3-{[1-(oxolane-2-carbonyl)piperidin-4-yl]methyl}-3,4-dihydropyrimidin-4-one has been synthesized and evaluated for its antitumor and anticancer activities. This research revealed that certain O-Mannich bases of dihydropyrimidinones exhibit significant in vitro cytotoxicity and antitumor properties, with one compound showing relative effectiveness in vivo as well (Venkateshwarlu et al., 2014).

Chemical Synthesis and Self-Assembly Studies Another study focused on the synthesis of 2-aminopyrimidinones through a multi-component reaction involving benzaldehyde derivatives, showcasing the chemical versatility of pyrimidinone derivatives. This research also explored the self-assembly and hydrogen bonding characteristics of the synthesized compounds, contributing to the understanding of their structural properties (Bararjanian et al., 2010).

Advanced Material Development Research into the synthesis of polyamides incorporating pyrimidine derivatives has shown the potential for creating new materials with unique properties. These polyamides, containing uracil and adenine side groups, demonstrate the application of pyrimidinone derivatives in developing polymers with specific functionalities, including solubility in water (Hattori & Kinoshita, 1979).

Antimicrobial Activity Research The exploration of new pyridothienopyrimidines and pyridothienotriazines for their antimicrobial activities highlights the pharmaceutical potential of compounds related to 5,6-Dimethyl-3-{[1-(oxolane-2-carbonyl)piperidin-4-yl]methyl}-3,4-dihydropyrimidin-4-one. These studies suggest the scope for developing novel antimicrobial agents based on the structural framework of pyrimidinone derivatives (Abdel-rahman et al., 2002).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Many drugs containing piperidine derivatives act on the central nervous system .

Future Directions

Future research on this compound could involve further exploration of its synthesis, as well as investigation into its potential uses. Piperidine derivatives are a rich area of study in medicinal chemistry, and there may be many potential applications for this compound .

properties

IUPAC Name

5,6-dimethyl-3-[[1-(oxolane-2-carbonyl)piperidin-4-yl]methyl]pyrimidin-4-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H25N3O3/c1-12-13(2)18-11-20(16(12)21)10-14-5-7-19(8-6-14)17(22)15-4-3-9-23-15/h11,14-15H,3-10H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NDRVKNOZFGMSQZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(N=CN(C1=O)CC2CCN(CC2)C(=O)C3CCCO3)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H25N3O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

319.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5,6-Dimethyl-3-{[1-(oxolane-2-carbonyl)piperidin-4-yl]methyl}-3,4-dihydropyrimidin-4-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.